Cas no 135207-10-2 (4-(chloromethyl)-2-cyclopropylthiazole hydrochloride)

• Product Name: 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride
• CAS No: 135207-10-2
• MF: C₇H₉Cl₂NS
• MW: 210.124058485031
• MDL: MFCD29090791
• CID: 4586681
• Update Time: 2025-05-22

4-(chloromethyl)-2-cyclopropylthiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride

• MDL： MFCD29090791
• Inchi： 1S/C7H8ClNS.ClH/c8-3-6-4-10-7(9-6)5-1-2-5;/h4-5H,1-3H2;1H
• InChI Key： UZEVDSKPUNNZJM-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C2CC2)=N1)Cl.Cl

Computed Properties

• Exact Mass: 208.983
• Monoisotopic Mass: 208.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Additional information on 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride

Recent Advances in the Study of 4-(Chloromethyl)-2-cyclopropylthiazole Hydrochloride (CAS: 135207-10-2)

In recent years, the compound 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride (CAS: 135207-10-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors targeting critical biological pathways. The unique structural features of this compound, including the chloromethyl and cyclopropyl substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve yield and purity. These efforts have led to the development of derivatives with improved solubility and bioavailability, addressing some of the challenges associated with the parent compound.

One of the key applications of 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, with promising selectivity profiles. These findings highlight its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride has also been explored for its antimicrobial activity. Preliminary studies have shown that certain derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further investigations are needed to elucidate the precise molecular targets. These results suggest potential applications in addressing the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into viable drug candidates.

In conclusion, 4-(chloromethyl)-2-cyclopropylthiazole hydrochloride represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research efforts are focused on optimizing its properties and expanding its therapeutic applications. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics for a range of diseases.